Cas no 51494-35-0 (2,4-Hexadienedioic acid, 2,4-dimethyl-, (2Z,4Z)-)

2,4-Hexadienedioic acid, 2,4-dimethyl-, (2Z,4Z)- structure
51494-35-0 structure
Product Name:2,4-Hexadienedioic acid, 2,4-dimethyl-, (2Z,4Z)-
CAS No:51494-35-0
MF:C8H10O4
MW:170.162602901459
CID:362181
PubChem ID:580370
Update Time:2025-04-19

2,4-Hexadienedioic acid, 2,4-dimethyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, 2,4-dimethyl-, (2Z,4Z)-
    • 2,4-dimethylhexa-2,4-dienedioic acid
    • 51494-35-0
    • DTXSID20342272
    • Inchi: 1S/C8H10O4/c1-5(4-7(9)10)3-6(2)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)
    • InChI Key: SYMNCEZYEJKBBZ-UHFFFAOYSA-N
    • SMILES: OC(C(C)=CC(=CC(=O)O)C)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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